Cas no 226559-50-8 (2-Pyrazinecarboxylicacid, 3-(acetylamino)-)
2-Pyrazinecarboxylicacid, 3-(acetylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylicacid, 3-(acetylamino)-
- 3-acetamidopyrazine-2-carboxylic acid
- Hypnosin
- Hypnosine
- Pyrazinecarboxylicacid, 3-(acetylamino)- (9CI)
- AKOS012565402
- DTXSID10441006
- CHEBI:199288
- 3-acetamidopyrazine-2-carboxylicAcid
- SCHEMBL8324829
- 226559-50-8
- EN300-4270750
-
- Inchi: 1S/C7H7N3O3/c1-4(11)10-6-5(7(12)13)8-2-3-9-6/h2-3H,1H3,(H,12,13)(H,9,10,11)
- InChI Key: DFHJWBVMALKEHL-UHFFFAOYSA-N
- SMILES: OC(C1C(=NC=CN=1)NC(C)=O)=O
Computed Properties
- Exact Mass: 181.04881
- Monoisotopic Mass: 181.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 92.2Ų
Experimental Properties
- PSA: 92.18
2-Pyrazinecarboxylicacid, 3-(acetylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4270750-0.05g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 0.05g |
$455.0 | 2025-03-15 | |
| Enamine | EN300-4270750-0.1g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 0.1g |
$476.0 | 2025-03-15 | |
| Enamine | EN300-4270750-0.25g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 0.25g |
$498.0 | 2025-03-15 | |
| Enamine | EN300-4270750-0.5g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 0.5g |
$520.0 | 2025-03-15 | |
| Enamine | EN300-4270750-1.0g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 1.0g |
$541.0 | 2025-03-15 | |
| Enamine | EN300-4270750-2.5g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 2.5g |
$1063.0 | 2025-03-15 | |
| Enamine | EN300-4270750-5.0g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 5.0g |
$1572.0 | 2025-03-15 | |
| Enamine | EN300-4270750-10.0g |
3-acetamidopyrazine-2-carboxylic acid |
226559-50-8 | 95.0% | 10.0g |
$2331.0 | 2025-03-15 |
2-Pyrazinecarboxylicacid, 3-(acetylamino)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-Pyrazinecarboxylicacid, 3-(acetylamino)-
Comprehensive Overview of 2-Pyrazinecarboxylic acid, 3-(acetylamino)- (CAS No. 226559-50-8)
2-Pyrazinecarboxylic acid, 3-(acetylamino)- (CAS No. 226559-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrazine backbone and acetylated amino group, plays a crucial role in the synthesis of novel drug candidates and bioactive molecules. Its unique structural features make it a valuable intermediate in medicinal chemistry, particularly in the development of targeted therapies and enzyme inhibitors.
The chemical properties of 2-Pyrazinecarboxylic acid, 3-(acetylamino)- include a molecular weight of 181.15 g/mol and a purity often exceeding 98%, making it suitable for high-precision applications. Researchers frequently explore its reactivity in amide bond formation and heterocyclic synthesis, which are pivotal in designing molecules with enhanced bioavailability and therapeutic efficacy. The compound’s solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol further expands its utility in laboratory settings.
In recent years, the demand for 2-Pyrazinecarboxylic acid, 3-(acetylamino)- has surged due to its relevance in cancer research and infectious disease treatment. For instance, its derivatives have shown promise in modulating kinase activity, a hot topic in oncology. Additionally, the compound’s potential in addressing antibiotic resistance aligns with global health priorities, making it a subject of interest in AI-driven drug discovery platforms and high-throughput screening.
From a market perspective, CAS No. 226559-50-8 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound’s pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Suppliers often highlight its use in peptide mimetics and small-molecule libraries, which are critical for academic and industrial research.
For researchers seeking 3-(acetylamino)-2-pyrazinecarboxylic acid derivatives, this compound offers a versatile scaffold for structural modifications. Its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, underscores its adaptability to cutting-edge methodologies. Furthermore, its stability under standard laboratory conditions ensures reliable performance in diverse experimental setups.
Environmental and safety considerations for 2-Pyrazinecarboxylic acid, 3-(acetylamino)- are well-documented, with guidelines emphasizing proper handling and disposal. While not classified as hazardous, users are advised to adhere to Good Laboratory Practices (GLP) to minimize risks. The compound’s biodegradability and low ecotoxicity further enhance its appeal for sustainable research initiatives.
In summary, 2-Pyrazinecarboxylic acid, 3-(acetylamino)- (CAS No. 226559-50-8) stands out as a pivotal building block in modern chemistry. Its applications span drug development, biochemical assays, and material science, reflecting its multidisciplinary importance. As research trends evolve, this compound is poised to remain at the forefront of innovations in precision medicine and green chemistry.
226559-50-8 (2-Pyrazinecarboxylicacid, 3-(acetylamino)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)